Cas no 1800044-79-4 (N-[1-(4-Bromophenyl)-1-chloro-3-oxo-3-piperidin-1-ylprop-1-en-2-yl]benzamide)

• Product Name: N-[1-(4-Bromophenyl)-1-chloro-3-oxo-3-piperidin-1-ylprop-1-en-2-yl]benzamide
• CAS No: 1800044-79-4
• MF: C₂₁H₂₀BrClN₂O₂
• MW: 447.752703666687
• MDL: MFCD29037406
• CID: 2600925
• PubChem ID: 91933741
• Update Time: 2025-04-21

N-[1-(4-Bromophenyl)-1-chloro-3-oxo-3-piperidin-1-ylprop-1-en-2-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• (Z)-N-(1-(4-Bromophenyl)-1-chloro-3-oxo-3-(piperidin-1-yl)prop-1-en-2-yl)benzamide
• AK173115
• N-[1-(4-Bromophenyl)-1-chloro-3-oxo-3-piperidin-1-ylprop-1-en-2-yl]benzamide
• MFCD29037406
• DS-8224
• N-[(Z)-2-(4-bromophenyl)-2-chloro-1-(piperidine-1-carbonyl)vinyl]benzamide
• AXC04479
• AKOS025395846
• CHEMBL3589634
• C73432
• CS-0149858
• Benzamide, N-[(1Z)-2-(4-bromophenyl)-2-chloro-1-(1-piperidinylcarbonyl)ethenyl]-
• N-[(Z)-1-(4-bromophenyl)-1-chloro-3-oxo-3-piperidin-1-ylprop-1-en-2-yl]benzamide
• 1800044-79-4

• MDL： MFCD29037406
• Inchi： 1S/C21H20BrClN2O2/c22-17-11-9-15(10-12-17)18(23)19(21(27)25-13-5-2-6-14-25)24-20(26)16-7-3-1-4-8-16/h1,3-4,7-12H,2,5-6,13-14H2,(H,24,26)/b19-18-
• InChI Key： CANGESFNPVWVGQ-HNENSFHCSA-N
• SMILES： BrC1C=CC(=CC=1)/C(=C(\C(N1CCCCC1)=O)/NC(C1C=CC=CC=1)=O)/Cl

Computed Properties

• Exact Mass: 446.03967g/mol
• Monoisotopic Mass: 446.03967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4
• XLogP3: 4.8

Experimental Properties

• Boiling Point: 637.4°C at 760 mmHg

N-[1-(4-Bromophenyl)-1-chloro-3-oxo-3-piperidin-1-ylprop-1-en-2-yl]benzamide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C